(E)-N-(5,5-dioxido-3-(4-(trifluoromethoxy)phenyl)tetrahydrothieno[3,4-d]thiazol-2(3H)-ylidene)propionamide

• IUPAC Name: N-[5,5-dioxo-3-[4-(trifluoromethoxy)phenyl]-3a,4,6,6a-tetrahydrothieno[3,4-d][1,3]thiazol-2-ylidene]propanamide
• InChI: InChI=1S/C15H15F3N2O4S2/c1-2-13(21)19-14-20(11-7-26(22,23)8-12(11)25-14)9-3-5-10(6-4-9)24-15(16,17)18/h3-6,11-12H,2,7-8H2,1H3
• InChI Key: ZLOBOLRMSPLYPO-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)N=C1N(C2CS(=O)(=O)CC2S1)C3=CC=C(C=C3)OC(F)(F)F
• Molecular Formula: C15H15F3N2O4S2
• Molecular Weight: 408.4 g/mol

Description

The compound contains a trifluoromethoxy group, which is a chemical group consisting of a methoxy group whose hydrogen atoms are replaced by fluorine atoms. Compounds having this functional group are of some relevance as pharmaceuticals.

Synthesis Analysis

The synthesis of trifluoromethoxy-substituted compounds is a topic of ongoing research. The exact synthesis process for this specific compound is not available in the sources I have access to.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound can be predicted based on its structure and the properties of its functional groups. For example, the trifluoromethoxy group is known to influence the properties of the compounds it’s part of.

Scientific Research Applications

Glycosylation Reactions

• Application : It activates batches of p-tolyl thioglycoside donors at room temperature, facilitating efficient glycosylation reactions. .

Trifluoromethylation of Radical Intermediates

• Application : (E)-N-(5,5-dioxido-3-(4-(trifluoromethoxy)phenyl)tetrahydrothieno[3,4-d]thiazol-2(3H)-ylidene)propionamide could potentially be used as a source of trifluoromethyl radicals in radical trifluoromethylation reactions. .

Synthesis of Trifluoromethylpyridines

• Application : Trifluoromethylpyridines find applications in medicinal chemistry, agrochemicals, and materials. .

Safety and Hazards

The safety and hazards associated with a compound depend on its specific properties. For example, some trifluoromethoxy compounds are known to be toxic if swallowed or inhaled, and can cause skin and eye irritation.

Future Directions

The future directions for research on this compound would depend on its potential applications. Given the presence of the trifluoromethoxy group, it could be of interest in the development of new pharmaceuticals.